Cas no 730950-99-9 (2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide
• CAS No: 730950-99-9
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 3106726
• PubChem ID: 2393891
• Update Time: 2025-05-23

2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxy-4-formylphenoxy)-N,N-diisopropylacetamide
• 2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide
• G38515
• 2-(2-ethoxy-4-formylphenoxy)-N,N-di(propan-2-yl)acetamide
• Z18488429
• AKOS030729350
• SR-01000046978
• EN300-08604
• SR-01000046978-1
• 730950-99-9

• Inchi： 1S/C17H25NO4/c1-6-21-16-9-14(10-19)7-8-15(16)22-11-17(20)18(12(2)3)13(4)5/h7-10,12-13H,6,11H2,1-5H3
• InChI Key： AXMKZWHSCUGAOC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OCC)CC(N(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 307.17835828Da
• Monoisotopic Mass: 307.17835828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide

Research Brief on 2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide (CAS: 730950-99-9)

2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide (CAS: 730950-99-9) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, including an ethoxy-substituted phenolic ring and a bis(isopropyl)amide moiety, has been explored for its biological activities and pharmacological properties. Recent studies have focused on its synthesis, mechanism of action, and therapeutic potential, particularly in the context of inflammation and oncology.

The synthesis of 2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide involves multi-step organic reactions, with recent advancements emphasizing greener methodologies to improve yield and reduce environmental impact. Researchers have reported optimized conditions for the formylation and etherification steps, which are critical for achieving high purity and scalability. The compound's structural elucidation has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its identity and consistency across batches.

In terms of biological activity, preliminary studies suggest that 2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide exhibits notable anti-inflammatory properties. In vitro assays using macrophage cell lines have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, potentially through modulation of the NF-κB signaling pathway. These findings position the compound as a candidate for further investigation in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has shown promise in oncology research. Recent in vitro studies have revealed its cytotoxic effects on certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies indicate that the compound may induce apoptosis via mitochondrial dysfunction and reactive oxygen species (ROS) generation. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Despite its potential, challenges remain in the development of 2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and pharmacokinetic studies. Collaborative efforts between chemists and pharmacologists are essential to overcome these hurdles and advance the compound toward preclinical trials.

In conclusion, 2-(2-ethoxy-4-formylphenoxy)-N,N-bis(propan-2-yl)acetamide (CAS: 730950-99-9) represents a promising scaffold for drug development, with applications spanning inflammation and cancer. Continued research into its synthesis, mechanism, and therapeutic potential will be critical to unlocking its full clinical value. This brief highlights the current state of knowledge and underscores the need for interdisciplinary collaboration to propel this compound forward in the drug discovery pipeline.